Cas no 759-67-1 (Ethyl 2-fluoro-3-oxopentanoate)

• Product name: Ethyl 2-fluoro-3-oxopentanoate
• CAS No: 759-67-1
• MF: C₇H₁₁FO₃
• MW: 162.158846139908
• MDL: MFCD09753153
• CID: 39761
• PubChem ID: 13623512

Ethyl 2-fluoro-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-3-oxopentanoate
• 2-Fluoro-3-oxopentanoic acid ethyl ester
• 2-Fluor-3-oxo-valeriansaeure-aethylester
• 2-fluoro-3-oxo-valeric acid ethyl ester
• ETHYL 2-FLUORO-3-OXOVALERATE
• EN300-93353
• SCHEMBL3782518
• 759-67-1
• FT-0600123
• AS-15051
• MFCD09753153
• AKOS005063661
• A838565
• Ethyl2-fluoro-3-oxopentanoate
• 2-Fluoro-3-oxopentanoicacidethylester
• 2-fluoro-3-oxopentanoic acid ethylester
• AM62557
• E78287
• C7H11FO3
• DTXSID30545257
• ethyl 2-fluoranyl-3-oxidanylidene-pentanoate
• DB-001225
• 2-Fluoro-3-oxo-pentanoic acid ethyl ester

• MDL： MFCD09753153
• Inchi： 1S/C7H11FO3/c1-3-5(9)6(8)7(10)11-4-2/h6H,3-4H2,1-2H3
• InChI Key： ODPHSEIVAPWGAZ-UHFFFAOYSA-N
• SMILES： CCC(C(F)C(OCC)=O)=O

Computed Properties

• Exact Mass: 162.06900
• Monoisotopic Mass: 162.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 5
• Topological Polar Surface Area: 43.4Ų
• Surface Charge: 0
• XLogP3: 1.3

Experimental Properties

• Density: 1.077
• Boiling Point: 191.7℃ at 760 mmHg
• Flash Point: 68.2 ºC
• Refractive Index: 1.398
• PSA: 43.37000
• LogP: 0.86670

Ethyl 2-fluoro-3-oxopentanoate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Ethyl 2-fluoro-3-oxopentanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on Ethyl 2-fluoro-3-oxopentanoate

Comprehensive Overview of Ethyl 2-fluoro-3-oxopentanoate (CAS No. 759-67-1): Properties, Applications, and Industry Insights

Ethyl 2-fluoro-3-oxopentanoate (CAS No. 759-67-1) is a fluorinated ester compound that has garnered significant attention in pharmaceutical and fine chemical research due to its unique structural features. As a derivative of β-keto esters, this compound combines the reactivity of a carbonyl group with the electronegativity of fluorine, making it a versatile intermediate in synthetic chemistry. The presence of the fluoro and oxo functional groups enhances its utility in nucleophilic substitution reactions, cyclizations, and asymmetric synthesis.

In recent years, the demand for fluorinated compounds like Ethyl 2-fluoro-3-oxopentanoate has surged, driven by their applications in drug discovery and agrochemical development. Researchers frequently search for "fluorinated building blocks" or "CAS 759-67-1 synthesis" to explore its role in creating bioactive molecules. The compound’s ability to modulate lipophilicity and metabolic stability aligns with trends in green chemistry and sustainable synthesis, addressing concerns about environmental impact.

From a technical perspective, Ethyl 2-fluoro-3-oxopentanoate exhibits a molecular weight of 178.17 g/mol and a density of ~1.15 g/cm³. Its boiling point ranges between 180–185°C, and it typically appears as a colorless to pale yellow liquid. These properties make it suitable for reactions under mild conditions, a feature highlighted in queries like "low-temperature fluorination methods." The compound’s stability in anhydrous environments also supports its use in organocatalysis and metal-free reactions, topics gaining traction in academic forums.

Industry applications of CAS 759-67-1 extend to the production of fluorinated heterocycles, which are pivotal in designing antiviral and anti-inflammatory agents. Searches for "fluorinated ester applications" often reference its role in synthesizing chiral auxiliaries and protease inhibitors. Notably, its compatibility with microwave-assisted synthesis (a hot topic in process optimization) reduces reaction times, appealing to manufacturers aiming for scalability.

Quality control and handling of Ethyl 2-fluoro-3-oxopentanoate require adherence to standard protocols for fluoroorganics. Analytical techniques such as GC-MS and NMR spectroscopy are essential for purity verification, a point emphasized in searches like "CAS 759-67-1 characterization." Suppliers often provide technical data sheets detailing storage recommendations (e.g., inert atmospheres) to prevent degradation, reflecting user concerns about compound stability.

Emerging trends link 759-67-1 to advancements in bioconjugation chemistry, where its keto group facilitates labeling biomolecules. This aligns with growing interest in "fluorescent probes" and "targeted drug delivery." Furthermore, its potential in catalysis (e.g., asymmetric hydrogenation) is explored in patents, reinforcing its industrial relevance.

In summary, Ethyl 2-fluoro-3-oxopentanoate (CAS No. 759-67-1) bridges academic research and industrial innovation. Its multifaceted reactivity, coupled with rising demand for fluorinated intermediates, positions it as a critical component in modern synthetic strategies. By addressing search intent around "sustainable fluorination" and "high-yield synthesis routes," this overview underscores the compound’s alignment with contemporary scientific priorities.